Cas no 403731-98-6 (2-6-amino-5-cyano-3-(4-methylphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate)

• Product Name: 2-6-amino-5-cyano-3-(4-methylphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate
• CAS No: 403731-98-6
• MF: C₂₅H₂₃N₅O₄
• MW: 457.481225252151
• CID: 6010295
• Update Time: 2025-08-03

2-6-amino-5-cyano-3-(4-methylphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-6-amino-5-cyano-3-(4-methylphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate
• 2-(6-amino-5-cyano-3-(p-tolyl)-1,4-dihydropyrano[2,3-c]pyrazol-4-yl)phenyl morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 2-[6-amino-5-cyano-1,4-dihydro-3-(4-methylphenyl)pyrano[2,3-c]pyrazol-4-yl]phenyl ester

• Inchi： 1S/C25H23N5O4/c1-15-6-8-16(9-7-15)22-21-20(18(14-26)23(27)34-24(21)29-28-22)17-4-2-3-5-19(17)33-25(31)30-10-12-32-13-11-30/h2-9,20H,10-13,27H2,1H3,(H,28,29)
• InChI Key： OFHPOESNWYHMFH-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2C2C3C(C4=CC=C(C)C=C4)=NNC=3OC(N)=C2C#N)=O)CCOCC1

Additional information on 2-6-amino-5-cyano-3-(4-methylphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate

Introduction to 2-6-amino-5-cyano-3-(4-methylphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate (CAS No. 403731-98-6)

Compound with the CAS number 403731-98-6 and the product name 2-6-amino-5-cyano-3-(4-methylphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecular structure incorporates several key functional groups that contribute to its biological activity and make it a promising candidate for further investigation.

The core of this compound is a fused heterocyclic system, which includes a pyranopyrazole moiety linked to a morpholine carboxylate group. The presence of these heterocycles is particularly noteworthy, as they are frequently found in biologically active molecules. The pyranopyrazole ring system is known for its ability to interact with various biological targets, making it a valuable scaffold for medicinal chemistry. Specifically, the 2-6-amino-5-cyano substituents on the pyranopyrazole ring contribute to the compound's overall reactivity and binding properties.

The morpholine carboxylate group at the 4-position of the phenyl ring adds another layer of complexity to the molecule. Morpholine derivatives are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral activities. The carboxylate group not only enhances solubility but also provides a site for further chemical modifications, allowing for the development of analogs with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of dual-action compounds that target multiple pathways simultaneously. This approach has shown promise in treating complex diseases by addressing multiple mechanisms of action. The compound in question appears to be well-suited for this strategy, given its structural features that could potentially interact with various enzymes and receptors.

One of the most exciting aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that molecules with similar structural motifs may inhibit kinases and other enzymes involved in cancer cell proliferation. The 1H,4H-pyrano2,3-cpyrazol-4-ylphenyl moiety is particularly interesting in this context, as it has been shown to disrupt key signaling pathways in cancer cells. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in building the required framework. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

Evaluation of the compound's pharmacological properties is ongoing, but initial results are promising. In vitro assays have demonstrated activity against several targets relevant to drug discovery, including enzymes involved in inflammation and cell division. Additionally, studies have explored its interaction with proteins such as interleukin receptors and growth factor receptors, which are critical in various disease pathways.

The potential therapeutic applications extend beyond oncology. Research indicates that this compound may also have utility in treating inflammatory diseases by modulating immune responses. The ability of morpholine derivatives to interact with cytokine pathways suggests that they could serve as lead compounds for drugs targeting autoimmune disorders and chronic inflammation.

The chemical stability of this compound is another area of focus. Ensuring long-term stability under various storage conditions is crucial for pharmaceutical applications. Preliminary stability studies have shown that under controlled conditions, the compound maintains its integrity over extended periods. However, further investigation into degradation pathways and impurity profiles is necessary to ensure its suitability for clinical use.

The synthesis and characterization of this compound also highlight advancements in analytical techniques used in pharmaceutical research. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have all played critical roles in confirming the structure and purity of the synthesized material. These tools provide essential data for understanding how the molecule behaves both chemically and biologically.

In conclusion, 2-6-amino-5-cyano-3-(4-methylphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate (CAS No. 403731-98-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further investigation into drug discovery and development.